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Compound of Interest

Compound Name:
(2-Chloro-3-

fluorophenyl)methanamine

Cat. No.: B1487660 Get Quote

In the landscape of contemporary medicinal chemistry, the strategic incorporation of halogen

atoms, particularly fluorine and chlorine, into molecular scaffolds is a cornerstone of rational

drug design. These elements can profoundly influence a compound's metabolic stability,

lipophilicity, binding affinity, and overall pharmacokinetic profile.[1][2] (2-Chloro-3-
fluorophenyl)methanamine, a disubstituted benzylamine derivative, represents a key

chemical intermediate that offers a unique combination of these attributes. Its utility stems from

the specific ortho- and meta-positioning of the chloro and fluoro groups on the phenyl ring,

which provides chemists with a versatile platform for synthesizing novel and complex molecular

entities. This guide provides an in-depth analysis of the commercial availability of (2-Chloro-3-
fluorophenyl)methanamine, offering practical guidance for researchers, scientists, and drug

development professionals on its procurement, quality assessment, and safe handling.

Physicochemical Properties and Specifications
(2-Chloro-3-fluorophenyl)methanamine, also known by its synonym 2-Chloro-3-

fluorobenzylamine, is a crucial reagent for introducing the 2-chloro-3-fluorophenylmethyl moiety

into target molecules. A clear understanding of its chemical and physical properties is essential

for its effective use in synthesis and for ensuring laboratory safety.
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IUPAC Name: (2-Chloro-3-fluorophenyl)methanamine[3]

CAS Number: 72235-54-2[4]

Molecular Formula: C₇H₇ClFN[3][4]

Molecular Weight: 159.59 g/mol [4][5]

Key Physicochemical Data:

Property Value Source

Physical Form Liquid

Purity (Typical) ≥95% - 97% [6]

Storage Conditions
2-8°C, Keep in dark place,

sealed in dry, inert atmosphere
[4]

SMILES NCC1=CC=CC(F)=C1Cl [4]

InChI Key
DTNYGEBHHWVMBK-

UHFFFAOYSA-N
[3]

Commercial Availability and Supplier Landscape
(2-Chloro-3-fluorophenyl)methanamine is readily available from a variety of chemical

suppliers who specialize in providing building blocks for research and development. The

compound is typically offered in research quantities ranging from grams to kilograms. When

selecting a supplier, it is crucial to consider factors beyond price, including stated purity,

availability of analytical data (e.g., Certificate of Analysis), and lead times.
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Supplier Product Name CAS Number
Purity/Specific
ation

Notes

Sigma-Aldrich

(Distributor)

2-Chloro-3-

fluorobenzylamin

e

72235-54-2
Not specified;

partner product

Distributes for

Fluorochem.

BLD Pharm

(2-Chloro-3-

fluorophenyl)met

hanamine

72235-54-2

Not specified;

analytical data

available

Offers NMR,

HPLC, LC-MS,

UPLC data.[4]

ChemShuttle

(3-chloro-2-

fluorophenyl)met

hanamine

72235-55-3 95%

*Note:

ChemShuttle

lists a different

CAS and isomer.

Researchers

should verify the

structure.[6]

PubChem

Vendors

(2-chloro-3-

fluorophenyl)met

hanamine

72235-54-2 Varies by vendor

PubChem

provides an

aggregated list of

suppliers for this

compound.[5]

Note: It is critical for researchers to confirm the CAS number and isomeric identity of the

product before purchase. For example, (3-Chloro-2-fluorophenyl)methanamine (CAS 72235-

55-3) is a distinct isomer with different properties.[5][6]

Supplier Qualification and Quality Control Workflow
The integrity of research and development outcomes is directly linked to the quality of starting

materials. A robust procurement process is therefore essential. The following workflow outlines

key steps for qualifying suppliers and ensuring the quality of (2-Chloro-3-
fluorophenyl)methanamine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.bldpharm.com/products/72235-54-2.html
https://www.chemshuttle.com/3-chloro-2-fluorophenyl-methanamine.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2-fluorobenzylamine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2-fluorobenzylamine
https://www.chemshuttle.com/3-chloro-2-fluorophenyl-methanamine.html
https://www.benchchem.com/product/b1487660?utm_src=pdf-body
https://www.benchchem.com/product/b1487660?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1487660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Planning & Identification

Phase 2: Supplier Evaluation

Phase 3: Procurement & Verification

Identify Need for
(2-Chloro-3-fluorophenyl)methanamine

Search Supplier Databases
(e.g., Sigma-Aldrich, PubChem)

Shortlist 2-3 Potential Suppliers

Request Certificate of Analysis (CoA)
& Safety Data Sheet (SDS)

Compare Purity, Price,
Lead Time, & Support

Place Order with
Selected Supplier

Receive & Quarantine Material

In-House QC Verification
(e.g., NMR, LC-MS)

Re-evaluate if
non-conformant

Release for R&D Use

Click to download full resolution via product page

Caption: Workflow for qualifying suppliers and ensuring the quality of chemical intermediates.
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Expert Insight on Quality Control: For early-stage research, a supplier's Certificate of Analysis

(CoA) confirming identity and a purity of >95% is often sufficient. However, for later-stage

development, particularly when synthesizing compounds for preclinical or clinical studies,

independent analytical verification is paramount. In-house testing via ¹H NMR and LC-MS

should be performed to confirm the structure and assess the purity profile, identifying any

potential impurities that could interfere with subsequent reactions or biological assays.

Handling, Storage, and Safety
(2-Chloro-3-fluorophenyl)methanamine is classified as a hazardous substance and requires

careful handling in a controlled laboratory environment.

Key Safety and Handling Protocols:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.[7]

Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid

inhalation of vapors.[7]

Hazard Statements: This chemical is associated with significant hazards. It may be fatal if

swallowed or in contact with skin and can cause severe skin burns and eye damage.[5][8]

First Aid: In case of contact, immediately flush the affected area with plenty of water. If

swallowed, do not induce vomiting and seek immediate medical attention.[7][8]

Storage: Store containers tightly closed in a dry, cool, and well-ventilated place, typically

between 2-8°C.[4] It should be stored under an inert atmosphere as it may be air-sensitive.

[7]

Applications in Research and Drug Development
The unique electronic and steric properties conferred by the 2-chloro and 3-fluoro substituents

make this building block valuable in the synthesis of pharmacologically active compounds.

While specific applications of (2-Chloro-3-fluorophenyl)methanamine itself are proprietary or

part of ongoing research, the utility of closely related chloro-fluoro benzylamines is well-

documented.
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For instance, the related isomer 4-Chloro-3-fluorobenzylamine is used to prepare inhibitors of

DNA polymerase IIIC, an essential enzyme for bacterial replication in certain Gram-positive

pathogens.[9] This highlights the potential of these scaffolds in developing novel antibacterial

agents. Furthermore, such compounds are used in the synthesis of molecules that regulate the

eIF2B pathway, which is implicated in a range of diseases including neurodegeneration and

cancer.[9]

The presence of both chlorine and fluorine is a strategic choice in drug design. Chlorine can

participate in halogen bonding and modulate lipophilicity, while the highly electronegative

fluorine atom can alter the pKa of the amine group, enhance metabolic stability by blocking

sites of oxidation, and improve binding affinity to target proteins.[1][2]

Conclusion
(2-Chloro-3-fluorophenyl)methanamine is a commercially accessible and valuable building

block for researchers engaged in drug discovery and organic synthesis. Its procurement

requires a diligent approach to supplier selection and quality verification to ensure the reliability

of experimental results. By understanding its properties, adhering to strict safety protocols, and

leveraging its unique chemical characteristics, scientists can effectively utilize this reagent to

construct novel molecules with therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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